Cas no 80881-41-0 (5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime)
80881-41-0 structure
Product Name:5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime
CAS No:80881-41-0
MF:C6H10N2OS
MW:158.221399784088
CID:704882
PubChem ID:137156411
Update Time:2025-04-19
5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime Chemical and Physical Properties
Names and Identifiers
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- 5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime
- 2,2,4-trimethyl-5-nitroso-3H-1,3-thiazole
- 80881-41-0
- 2,2,4-Trimethyl-5-nitroso-2,3-dihydro-1,3-thiazole
- DTXSID50575334
-
- Inchi: 1S/C6H10N2OS/c1-4-5(8-9)10-6(2,3)7-4/h9H,1-3H3/b8-5-
- InChI Key: YZWDDYXHYXGRQI-YVMONPNESA-N
- SMILES: S1/C(/C(C)=NC1(C)C)=N\O
Computed Properties
- Exact Mass: 158.05138412g/mol
- Monoisotopic Mass: 158.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 70.2Ų
5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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